Cas no 1806330-75-5 (Ethyl 5-cyano-4-nitro-2-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 5-cyano-4-nitro-2-(trifluoromethylthio)phenylacetate
• CAS No: 1806330-75-5
• MF: C₁₂H₉F₃N₂O₄S
• MW: 334.271072149277
• CID: 4944473
• Update Time: 2025-06-11

Ethyl 5-cyano-4-nitro-2-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-nitro-2-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9F3N2O4S/c1-2-21-11(18)4-7-3-8(6-16)9(17(19)20)5-10(7)22-12(13,14)15/h3,5H,2,4H2,1H3
• InChI Key： NHHDNZHTOMKKEI-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C(C#N)=CC=1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 471
• XLogP3: 3.3
• Topological Polar Surface Area: 121

Additional information on Ethyl 5-cyano-4-nitro-2-(trifluoromethylthio)phenylacetate

Comprehensive Overview of Ethyl 5-cyano-4-nitro-2-(trifluoromethylthio)phenylacetate (CAS No. 1806330-75-5)

Ethyl 5-cyano-4-nitro-2-(trifluoromethylthio)phenylacetate (CAS No. 1806330-75-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique molecular structure featuring a cyano group, a nitro substituent, and a trifluoromethylthio moiety, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its ethyl ester functionality further enhances its versatility, allowing for diverse applications in drug discovery and fine chemical synthesis.

In recent years, the demand for nitroaromatic compounds and trifluoromethylthio-containing derivatives has surged, driven by their pivotal role in the development of novel therapeutics and agrochemicals. Researchers are particularly interested in how Ethyl 5-cyano-4-nitro-2-(trifluoromethylthio)phenylacetate can be utilized to create bioactive molecules with enhanced efficacy and selectivity. Its electron-withdrawing groups, such as the nitro and cyano functionalities, contribute to its reactivity, making it a key building block in the synthesis of heterocyclic compounds and small-molecule inhibitors.

The compound's CAS No. 1806330-75-5 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry and material science. One of the most common queries revolves around its synthetic routes and purification methods, as optimizing these processes is critical for scaling up production. Additionally, its solubility and stability under various conditions are topics of interest, as these properties directly impact its applicability in real-world scenarios.

From an environmental and sustainability perspective, the incorporation of fluorinated groups like the trifluoromethylthio moiety has been a hot topic due to their ability to improve the metabolic stability and bioavailability of pharmaceutical compounds. This aligns with the broader industry trend toward developing green chemistry solutions and reducing the environmental footprint of chemical synthesis. Researchers are exploring catalytic methods and microwave-assisted reactions to synthesize Ethyl 5-cyano-4-nitro-2-(trifluoromethylthio)phenylacetate more efficiently, minimizing waste and energy consumption.

Another area of interest is the compound's potential role in crop protection and pest management. The nitro and cyano groups are known to contribute to the herbicidal and insecticidal activities of many agrochemicals. As the agricultural sector seeks sustainable alternatives to traditional pesticides, Ethyl 5-cyano-4-nitro-2-(trifluoromethylthio)phenylacetate could emerge as a key intermediate in the development of next-generation biopesticides and plant growth regulators.

In the realm of material science, this compound's unique electronic properties make it a candidate for use in organic electronics and photovoltaic materials. The trifluoromethylthio group, in particular, is known to influence the electronic distribution within molecules, which can be leveraged to design high-performance materials for optoelectronic devices. This has sparked interest among researchers working on organic light-emitting diodes (OLEDs) and conductive polymers.

Despite its promising applications, handling Ethyl 5-cyano-4-nitro-2-(trifluoromethylthio)phenylacetate requires adherence to strict safety protocols and regulatory guidelines. Proper storage conditions, such as protection from moisture and light, are essential to maintain its stability. Laboratories and manufacturers must also ensure compliance with Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to guarantee the compound's quality and consistency.

In summary, Ethyl 5-cyano-4-nitro-2-(trifluoromethylthio)phenylacetate (CAS No. 1806330-75-5) represents a cutting-edge compound with multifaceted applications across pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity profile position it as a valuable asset in modern chemical research. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in drug discovery, sustainable agriculture, and renewable energy.